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For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinidine N-oxide is a primary metabolite of quinidine, a class IA antiarrhythmic agent.[1][2] In
the field of analytical chemistry and drug development, Quinidine N-oxide serves as a critical
reference standard. Its use is essential for the accurate quantification of quinidine and its
metabolites in biological matrices, which is vital for pharmacokinetic studies, therapeutic drug
monitoring, and metabolic research.[3] This document provides detailed application notes and
protocols for the use of Quinidine N-oxide as a reference standard.

Physicochemical Properties and Specifications

Quinidine N-oxide is a well-characterized chemical compound, ensuring its suitability as a
reference standard for analytical method development, validation, and quality control
applications.[3] Below is a summary of its key properties and specifications as compiled from
various suppliers.
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Property Value Reference

(9S)-6'-Methoxycinchonan-9-ol

Chemical Name ] [4]
1-Oxide

CAS Number 70116-00-6 [31[4][5]

Molecular Formula C20H24N203 [31[41[5]

Molecular Weight 340.42 g/mol [31141[5]

Purity (by HPLC) >95% [1][4]

Appearance Off-White Solid

N Soluble in Methanol and

Solubility [1][4]

DMSO
N 2-8°C or -20°C, protected from
Storage Conditions [4115]

light

Metabolic Pathway of Quinidine to Quinidine N-
oxide

Quinidine undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450
enzymes. The formation of Quinidine N-oxide is catalyzed by several CYP isoforms, with
CYP3A4 being the most active enzyme in this conversion.[1] Understanding this metabolic
pathway is crucial for interpreting drug interaction studies and predicting potential metabolic
variations in patients.
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e Quinidine N-oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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